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Compound of Interest

Compound Name: Germanium-73

Cat. No.: B084798 Get Quote

For Researchers, Scientists, and Professionals in Materials Science and Nuclear Physics

This technical guide provides a comprehensive overview of the core nuclear properties of

Germanium-73 (⁷³Ge), a stable isotope of Germanium. The information presented is intended

to be a valuable resource for researchers and scientists engaged in nuclear magnetic

resonance (NMR), semiconductor research, and other fields where the specific characteristics

of this nucleus are of interest.

Core Nuclear Properties of Germanium-73
The Germanium-73 nucleus possesses a unique combination of properties that make it a

subject of study in various scientific domains. It is the only stable isotope of Germanium with a

non-zero nuclear spin, rendering it active for NMR spectroscopy.[1] A summary of its

fundamental characteristics is presented in the tables below.
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Property Value

Symbol ⁷³Ge

Atomic Number (Z) 32

Neutron Number (N) 41

Mass Number (A) 73

Isotopic Abundance 7.73% - 7.76%[2][3][4][5]

Atomic Mass 72.9234590 u[2][3]

Stability Stable[3][4][6]

Nuclear Spin and Electromagnetic Moments
Property Value

Nuclear Spin (I) 9/2[2][3]

Parity Positive (+)[3]

Magnetic Dipole Moment (μ) -0.87824(5) μN[3][7]

Electric Quadrupole Moment (Q) -0.196(1) barn[3][7]

g-factor -0.1954373[4]

Experimental Determination of Nuclear Properties
The characterization of the Germanium-73 nucleus relies on sophisticated experimental

techniques. These methods probe the interactions of the nucleus with its surrounding

electromagnetic environment, providing precise measurements of its intrinsic properties.

Methodologies for Key Experiments
Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a primary technique for determining the magnetic dipole moment of ⁷³Ge.[1][7] The

methodology is as follows:
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Sample Preparation: A sample containing Germanium-73, often in the form of a liquid

compound like tetramethylgermanium (Ge(CH₃)₄) or germanium tetrachloride (GeCl₄), is

prepared.[1]

Application of a Strong Magnetic Field: The sample is placed in a strong, static magnetic

field. This causes the nuclear spins of the ⁷³Ge atoms to align with the field in quantized

orientations.

Radiofrequency Pulse: A pulse of radiofrequency radiation is applied, which excites the

nuclei and causes them to transition to higher energy spin states.

Signal Detection: As the nuclei relax back to their lower energy states, they emit a

radiofrequency signal. This signal, known as the free induction decay (FID), is detected by

the spectrometer.

Data Analysis: The frequency of the emitted signal (the Larmor frequency) is directly

proportional to the strength of the magnetic field and the magnetic moment of the nucleus.

By precisely measuring this frequency in a known magnetic field, the magnetic dipole

moment can be calculated.[8]

Molecular Microwave Spectroscopy:

This technique is instrumental in determining the nuclear electric quadrupole moment. It

involves the following steps:

Gaseous Sample Preparation: A gaseous sample of a simple molecule containing

Germanium-73, such as Germanium Monoxide (GeO) or Germanium Monosulfide (GeS), is

introduced into a spectrometer.

Microwave Irradiation: The gas is irradiated with microwaves of varying frequencies.

Absorption Spectrum Measurement: The molecules absorb microwaves at specific

frequencies corresponding to transitions between rotational energy levels.

Hyperfine Splitting Analysis: The interaction between the nuclear electric quadrupole moment

and the electric field gradient within the molecule causes a splitting of these rotational lines,

known as hyperfine splitting.
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Quadrupole Moment Calculation: By accurately measuring the magnitude of this splitting and

performing high-level quantum chemical calculations of the electric field gradient at the

Germanium nucleus, the electric quadrupole moment can be determined with high precision.

Visualizing Experimental Workflows
The following diagram illustrates a generalized workflow for the experimental determination of

the nuclear properties of Germanium-73.
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A generalized workflow for determining the nuclear properties of ⁷³Ge.

Applications in Research and Materials Science
The distinct nuclear properties of Germanium-73 underpin its use in several areas of

advanced research:

NMR Spectroscopy: As the only NMR-active stable Germanium isotope, ⁷³Ge is an

invaluable probe for studying the local atomic and electronic structure of germanium-
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containing materials, including semiconductors, glasses, and organometallic compounds.[1]

Quantum Computing: The nuclear spin of ⁷³Ge can interact with electron spins, which is a

relevant consideration in the development of spin-based quantum computing architectures

using Germanium.

Materials Science: Studies involving ⁷³Ge can provide insights into the magnetic and

electronic properties of materials at the atomic level, particularly in the context of isotopic

enrichment and its effect on material characteristics.[4]

This guide provides a foundational understanding of the Germanium-73 nucleus. For more

detailed theoretical treatments and experimental data, researchers are encouraged to consult

the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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germanium-73-nucleus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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